Cas no 515135-67-8 (Benzamide,N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

Benzamide,N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- structure
515135-67-8 structure
Product Name:Benzamide,N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
CAS No:515135-67-8
MF:C17H24BNO3
MW:301.188364982605
MDL:MFCD13191775
CID:362116
PubChem ID:21914577
Update Time:2025-04-19

Benzamide,N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzamide
    • 515135-67-8
    • AKOS037644414
    • N-Cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl[1,3,2]dioxaborolan-2-yl)benzamide
    • N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-benzamide
    • SCHEMBL380118
    • Benzamide, N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) benzamide
    • N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-[1,3,2]-dioxaborolan-2-yl)benzamide
    • A1-10334
    • GLSSVRGOTTUQNM-UHFFFAOYSA-N
    • AS-53403
    • N-Cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide
    • MFCD13191775
    • P16437
    • DB-371508
    • MDL: MFCD13191775
    • Inchi: 1S/C17H24BNO3/c1-11-6-7-12(15(20)19-13-8-9-13)10-14(11)18-21-16(2,3)17(4,5)22-18/h6-7,10,13H,8-9H2,1-5H3,(H,19,20)
    • InChI Key: GLSSVRGOTTUQNM-UHFFFAOYSA-N
    • SMILES: O1B(C2C(C)=CC=C(C=2)C(NC2CC2)=O)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 300.18862
  • Monoisotopic Mass: 301.1849238g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 47.6Ų

Experimental Properties

  • PSA: 47.56

Benzamide,N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB486255-250 mg
N-Cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide; .
515135-67-8
250MG
€143.00 2023-04-20
abcr
AB486255-1 g
N-Cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide; .
515135-67-8
1g
€266.60 2023-04-20
eNovation Chemicals LLC
Y1245605-250mg
Benzamide,N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
515135-67-8 95%
250mg
$105 2024-06-06
eNovation Chemicals LLC
Y1245605-1g
Benzamide,N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
515135-67-8 95%
1g
$190 2024-06-06
abcr
AB486255-250mg
N-Cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide; .
515135-67-8
250mg
€147.50 2025-04-18
abcr
AB486255-1g
N-Cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide; .
515135-67-8
1g
€283.10 2025-04-18
abcr
AB486255-5g
N-Cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide; .
515135-67-8
5g
€719.80 2025-04-18
abcr
AB486255-5 g
N-Cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzamide; .
515135-67-8
5g
€663.00 2023-04-20
1PlusChem
1P00I9OI-250mg
Benzamide,N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
515135-67-8 95%
250mg
$270.00 2023-12-16
1PlusChem
1P00I9OI-5g
Benzamide,N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
515135-67-8 95%
5g
$352.00 2024-04-30

Benzamide,N-cyclopropyl-4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Related Literature

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